Cas no 850916-47-1 (3-phenyl-N-{2-(2-phenyl-1H-indol-3-yl)sulfanylethyl}propanamide)

• Product Name: 3-phenyl-N-{2-(2-phenyl-1H-indol-3-yl)sulfanylethyl}propanamide
• CAS No: 850916-47-1
• MF: C₂₅H₂₄N₂OS
• MW: 400.535864830017
• CID: 6134388
• PubChem ID: 2156502
• Update Time: 2025-06-25

3-phenyl-N-{2-(2-phenyl-1H-indol-3-yl)sulfanylethyl}propanamide Chemical and Physical Properties

Names and Identifiers

• 3-phenyl-N-{2-(2-phenyl-1H-indol-3-yl)sulfanylethyl}propanamide
• 3-phenyl-N-(2-((2-phenyl-1H-indol-3-yl)thio)ethyl)propanamide
• Benzenepropanamide, N-[2-[(2-phenyl-1H-indol-3-yl)thio]ethyl]-
• F0582-0239
• AKOS024585386
• 3-phenyl-N-{2-[(2-phenyl-1H-indol-3-yl)sulfanyl]ethyl}propanamide
• 850916-47-1
• 3-phenyl-N-[2-[(2-phenyl-1H-indol-3-yl)sulfanyl]ethyl]propanamide

• Inchi： 1S/C25H24N2OS/c28-23(16-15-19-9-3-1-4-10-19)26-17-18-29-25-21-13-7-8-14-22(21)27-24(25)20-11-5-2-6-12-20/h1-14,27H,15-18H2,(H,26,28)
• InChI Key： NCTQMOMLKAZGHQ-UHFFFAOYSA-N
• SMILES： C1(CCC(NCCSC2C3=C(NC=2C2=CC=CC=C2)C=CC=C3)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 400.16093457g/mol
• Monoisotopic Mass: 400.16093457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 684.0±55.0 °C(Predicted)
• pka: 15.48±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 2-phenylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 2-phenylindoles

Additional information on 3-phenyl-N-{2-(2-phenyl-1H-indol-3-yl)sulfanylethyl}propanamide

Professional Introduction to Compound with CAS No. 850916-47-1 and Product Name: 3-phenyl-N-{2-(2-phenyl-1H-indol-3-yl)sulfanylethyl}propanamide

The compound identified by the CAS number 850916-47-1 and the product name 3-phenyl-N-{2-(2-phenyl-1H-indol-3-yl)sulfanylethyl}propanamide represents a significant advancement in the field of medicinal chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural framework of this molecule, characterized by its phenyl and indole moieties, suggests a rich chemical space for biological activity, making it a subject of intense research interest.

In recent years, the exploration of indole derivatives has been a cornerstone in the development of novel pharmaceuticals. The indole scaffold, known for its presence in numerous bioactive natural products and pharmacologically relevant compounds, has been extensively studied for its pharmacological properties. Specifically, the 2-(2-phenyl-1H-indol-3-yl)sulfanylethyl moiety in the compound's structure is particularly noteworthy. This moiety combines the aromatic stability of the phenyl ring with the biological versatility of the indole system, creating a potential pharmacophore that could interact with various biological targets.

The 3-phenyl-N-{...}propanamide portion of the molecule introduces an amide functional group, which is a common feature in many bioactive molecules. Amides are known for their ability to modulate protein-protein interactions and enzyme activities, making them valuable in drug design. The presence of this functional group in the compound under discussion suggests that it may exhibit inhibitory or modulatory effects on relevant biological pathways.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-activity relationships (SAR) in designing molecules with desired biological properties. The compound 3-phenyl-N-{2-(2-phenyl-1H-indol-3-yl)sulfanylethyl}propanamide exemplifies this principle, as its design likely incorporates insights from previous SAR studies involving similar indole derivatives. These studies have shown that modifications around the indole core can significantly alter biological activity, providing a rationale for the compound's design.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of a phenyl ring, an indole moiety, and an amide group creates a multifaceted structure that could interact with multiple targets or exhibit dual functionality. Such characteristics are highly desirable in modern drug development, where polypharmacicity can lead to more comprehensive therapeutic effects.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with unprecedented accuracy. By leveraging these tools, scientists have been able to identify promising candidates like 3-phenyl-N-{2-(2-phenyl-1H-indol-3-yl)sulfanylethyl}propanamide more efficiently than ever before. These computational methods often rely on large datasets derived from experimental studies, allowing for the identification of patterns that correlate structural features with biological outcomes.

The synthesis of this compound represents a testament to the progress in synthetic organic chemistry. Modern synthetic methodologies have made it possible to construct complex molecules with high precision and yield. The ability to incorporate multiple functional groups into a single molecular framework without compromising integrity is a hallmark of contemporary synthetic strategies. This capability is crucial for developing novel therapeutics that can address complex diseases.

In terms of potential applications, the compound 3-phenyl-N-{2-(2-phenyl-1H-indol-3-yl)sulfanylethyl}propanamide holds promise in several therapeutic areas. Its structural features suggest potential activity against enzymes and receptors involved in inflammation, cancer, and neurodegenerative diseases. For instance, indole derivatives have been explored for their anti-inflammatory properties, while amide-containing compounds are often investigated for their kinase inhibitory activities.

The role of sulfonamide groups in medicinal chemistry cannot be overstated. Sulfonamides are known for their broad spectrum of biological activities and have been incorporated into numerous drugs approved by regulatory agencies worldwide. The sulfanylethyl moiety in this compound's structure may contribute to its pharmacological profile by interacting with specific binding sites on target proteins.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 3-phenyl-N-{2-(2-phenyl-1H-indol-3-yl)sulfanylethyl}propanamide will play an increasingly important role in drug discovery pipelines. Their unique structural features provide a foundation for further optimization through medicinal chemistry approaches such as analog design and structure-based drug design (SBDD).

The integration of interdisciplinary approaches—combining organic synthesis, computational modeling, and biochemical assays—has accelerated the pace at which novel compounds are developed. This integrated strategy allows researchers to rapidly screen large libraries of molecules and identify those with promising profiles for further investigation.

In conclusion,3-phényl-N-{2-(2-phényl-lH-indol)-sulfanyléthyle}-propanamide, identified by CAS number 85091647−01, represents a significant advancement in medicinal chemistry due to its complex structural features and potential therapeutic applications. Its design reflects insights from extensive SAR studies involving indole derivatives and amide-containing compounds, highlighting its significance as a lead molecule for drug discovery programs targeting various diseases, including inflammation, cancer, and neurodegenerative disorders, underscoring its importance as an area for further research exploration within pharmaceutical sciences.